127-18-4

Tetrachloroethylene

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• CAS RN:
• 127-18-4

• Formula:
• C2Cl4
  Cl2C=CCl2
  C2Cl4

• InChI:
• InChI=1S/C2Cl4/c3-1(4)2(5)6

• InChIKey:
• CYTYCFOTNPOANT-UHFFFAOYSA-N

• Density Standard 1623 kg/m³ also known as tetrachloroethylene is a common industrial chlorinated solvent. It is highly resistant to aerobic biodegradation. It may be a carcinogen and is the most common contaminant in ground water supplies.
  Tetrachloroethylene (perchloroethylene, PCE), is a chlorinated ethylene compound commonly used as a dry cleaning and degreasing solvent. It shows IR transparency as it has no C–H bonds making it an ideal solvent for IR spectroscopy. PCE is a man-made pollutant which is difficult to degrade. It is a ground water contaminant which has adverse effect on human health due to its potential toxicity and carcinogenicity. Some of the methods proposed for its degradation are Fenton oxidation treatment, reductive dehalogenation under methanogenic condition, and reduction using zero valent metal ions. One of the methods reported for its...

5-[1-(4-chlorophenoxy)ethyl]-N-ethyl-1H-pyrazole-1-carboxamide

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• CAS RN:
• 241127-18-4

• Formula:
• C14H16ClN3O2

• InChI:
• InChI=1S/C14H16ClN3O2/c1-3-16-14(19)18-13(8-9-17-18)10(2)20-12-6-4-11(15)5-7-12/h4-10H,3H2,1-2H3,(H,16,19)

• InChIKey:
• HVKFGTJRFFQZQK-UHFFFAOYSA-N

• 5-[1-(4-chlorophenoxy)ethyl]-N-ethyl-1H-pyrazole-1-carboxamide is a useful research compound. Its molecular formula is C14H16ClN3O2 and its molecular weight is 293.75 g/mol. The purity is usually 95%.